Cas no 941960-18-5 (4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 941960-18-5
• MF: C₁₈H₂₀ClFN₂O₃S
• MW: 398.879405975342
• CID: 5458009
• Update Time: 2025-06-07

4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]benzenesulfonamide
• 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C18H20ClFN2O3S/c19-15-3-7-17(8-4-15)26(23,24)21-13-18(22-9-11-25-12-10-22)14-1-5-16(20)6-2-14/h1-8,18,21H,9-13H2
• InChI Key： IRWCUBNRVJRKAH-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(F)C=C2)N2CCOCC2)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

4-Chloro-N-2-(4-Fluorophenyl)-2-(Morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 941960-18-5): A Comprehensive Overview

4-Chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 941960-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structural configuration that includes a chloro-substituted benzene ring, a fluorinated phenyl group, and a morpholine moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide can be represented as follows: C₁₉H₂₀ClFN₂O₃S. The presence of the sulfonamide functional group (SO₂NH) is particularly noteworthy, as it is a common pharmacophore in many drugs, including antibiotics and antidiabetic agents. The chloro and fluoro substituents on the benzene rings enhance the compound's lipophilicity and metabolic stability, which are crucial for its pharmacokinetic properties.

In recent years, 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the most promising areas of research involves its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide has also been investigated for its potential as an antidiabetic agent. Research has demonstrated that this compound can improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. The mechanism behind this effect is thought to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in glucose metabolism and adipocyte differentiation.

In addition to its therapeutic potential, the synthesis of 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the coupling of sulfonamides with substituted aryl halides and subsequent functional group modifications. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

The safety profile of 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 4-chloro-N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 941960-18-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antidiabetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds great promise for addressing unmet medical needs in various disease areas.